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Compound of Interest

Compound Name: Compound C108

Cat. No.: B164253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the proper handling and

disposal of Compound C108, a G3BP2 inhibitor. Adherence to these procedures is essential

for ensuring laboratory safety and environmental protection. This guidance is intended to

supplement, not replace, your institution's specific Environmental Health and Safety (EHS)

protocols. Always consult your institution's EHS department for specific requirements.

Compound C108: Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) for Compound C108 is not publicly

available, the following information has been compiled from the supplier. It is imperative to treat

this compound with the care required for a novel chemical substance of unknown long-term

toxicity.
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Property Data

Product Name Compound C108

Catalog Number HY-131649

Purity 99.32%

CAS Number 15533-09-2

Solubility

In DMSO: 25 mg/mL (92.50 mM) - requires

ultrasonic assistance. Note: Hygroscopic DMSO

can affect solubility.[1]

Storage (Solid) 4°C, protect from light.[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1 month. Protect

from light.[1]

Shipping Temperature
Room temperature in the continental US; may

vary for other locations.[1]

Experimental Protocols: Disposal Procedures
The disposal of Compound C108 must be managed under the assumption that it is a

hazardous chemical waste. The following step-by-step protocol is based on best practices for

the disposal of small molecule inhibitors in a laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety glasses with side shields,

and chemical-resistant gloves (nitrile is a common choice) when handling Compound C108
in any form (solid, stock solution, or in media).

2. Waste Classification:

All materials contaminated with Compound C108 are to be considered hazardous chemical

waste. This includes:

Unused or expired solid compound.
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Stock solutions and any dilutions.

Cell culture media containing the compound.

Contaminated consumables such as pipette tips, tubes, flasks, and gloves.

3. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with Compound C108 (e.g., gloves, paper towels,

contaminated plasticware) in a designated, leak-proof hazardous waste container lined

with a heavy-duty plastic bag.

Do not mix with non-hazardous or biological waste.

Liquid Waste:

Collect all liquid waste containing Compound C108 in a dedicated, leak-proof, and

chemically compatible container (e.g., a high-density polyethylene or glass bottle).

Do not pour any liquid waste containing Compound C108 down the drain.

Avoid mixing with other incompatible chemical waste streams.

4. Waste Container Labeling:

All hazardous waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste".[2][3]

The full chemical name: "Compound C108 (G3BP2 inhibitor)".

The approximate concentration and solvent if it is a liquid waste.

The date when waste was first added to the container (accumulation start date).[3][4]

The name and contact information of the generating laboratory or researcher.
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Any relevant hazard warnings (e.g., "Caution: Novel Compound, Toxicity Unknown").

5. Storage of Hazardous Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[2]

Ensure the storage area is well-ventilated.

Keep waste containers tightly sealed except when adding waste.[3]

Use secondary containment (such as a chemical-resistant tray) to prevent spills.[3]

6. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of the chemical waste through commercial or municipal waste

services.

Follow all institutional procedures for waste manifest documentation.

7. Spill Response:

In the event of a spill, evacuate the immediate area if necessary.

For small spills, use a chemical spill kit with appropriate absorbent material.

Wear appropriate PPE during cleanup.

Collect all cleanup materials and place them in the designated hazardous waste container.

For large spills, contact your institution's EHS or emergency response team immediately.

Mandatory Visualization
The following diagrams illustrate the key workflows for the proper disposal of Compound
C108.
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Workflow for Compound C108 Waste Disposal
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Caption: Step-by-step workflow for the safe disposal of Compound C108 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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